Cas no 104934-54-5 (3-Octadecylthiophene)

3-Octadecylthiophene structure
3-Octadecylthiophene structure
Product Name:3-Octadecylthiophene
CAS No:104934-54-5
MF:C22H40S
MW:336.618005752563
MDL:MFCD00191567
CID:138272
PubChem ID:87574236
Update Time:2025-04-19

3-Octadecylthiophene Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 3-octadecyl-
    • 3-Octadecylthiophene
    • 3-n-Octadecylthiophene
    • 3-octadecyl-Thiophene
    • BOC-D-HOCYS(TRT)-OH
    • 3-n-Octadecylthiophene1000µg
    • 3-Stearylthiophene
    • ARFJPHXJBIEWSZ-UHFFFAOYSA-N
    • VT20248
    • O0245
    • A801104
    • AKOS005255126
    • T71556
    • N-(2-(2-Bromobenzyloxy)-5-chlorophenyl)formamide
    • SCHEMBL148237
    • FT-0642577
    • W-200078
    • DTXSID20340738
    • 104934-54-5
    • GEO-02055
    • ? 3-N-Octadecylthiophene
    • MFCD00191567
    • DB-040575
    • MDL： MFCD00191567
    • Inchi： 1S/C22H40S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-20-23-21-22/h19-21H,2-18H2,1H3
    • InChI Key： ARFJPHXJBIEWSZ-UHFFFAOYSA-N
    • SMILES： S1C=CC(=C1)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 336.28500
  • Monoisotopic Mass: 336.28507245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 11.5
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Density: 0.895
  • Melting Point: 37.0 to 42.0 deg-C
  • Boiling Point: 422.8 °C at 760 mmHg
  • Flash Point: 157.6 °C
  • Refractive Index: 1.488
  • PSA: 28.24000
  • LogP: 8.55210

3-Octadecylthiophene Security Information

  • Hazardous Material transportation number：UN 3260 8/PG 2
  • WGK Germany：3
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： C Xi
  • Packing Group：II
  • Hazard Level：6.1
  • Storage Condition：0-10°C
  • Safety Term：6.1
  • Packing Group：II
  • Risk Phrases：R20/21/22; R32; R34

3-Octadecylthiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Octadecylthiophene Pricemore >>

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3-Octadecylthiophene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:104934-54-5)3-Octadecylthiophene
Order Number:A801104
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):194.0
Email:sales@amadischem.com
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
(CAS:104934-54-5)3-Octadecylthiophene
Order Number:IN2083
Stock Status:in Stock
Quantity:1g
Purity:97%
Pricing Information Last Updated:Friday, 25 July 2025 14:34
Price ($):Please inquire
Email:sales@sunatech.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:104934-54-5)3-Octadecylthiophene
A801104
Purity:99%
Quantity:5g
Price ($):194.0
Email
SunaTech Inc.
(CAS:104934-54-5)3-Octadecylthiophene
IN2083
Purity:97%
Quantity:1g
Price ($):Inquiry
Email